Cas no 7035-04-3 (Pyridine,4-(2-benzofuranyl)-)

Pyridine,4-(2-benzofuranyl)- is a heterocyclic compound featuring a pyridine ring substituted with a benzofuran group at the 4-position. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and pharmaceutical research. The compound's aromatic systems contribute to its stability and reactivity, particularly in cross-coupling reactions and as a building block for complex molecular architectures. Its dual functionality allows for versatile applications in ligand design and material science. High purity grades ensure consistent performance in research and industrial settings. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.

Pyridine,4-(2-benzofuranyl)- structure

Product Name:Pyridine,4-(2-benzofuranyl)-

CAS No:7035-04-3

MF:C₁₃H₉NO

MW:195.216663122177

CID:565403

PubChem ID:65590

Update Time:2025-11-02

Pyridine,4-(2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

- Pyridine,4-(2-benzofuranyl)-
- 2-(4-Pyridyl)benzofuran
- 4-(1-benzofuran-2-yl)pyridine
- 4-(2-Benzofuranyl)pyridine
- L 4269
- L-4269
- NSC 85430
- Piridarona
- Piridarona [INN-Spanish]
- Pyridarone
- Pyridarone [INN]
- Pyridaronum
- Pyridaronum [INN-Latin]
- UNII-83L91231V7
- NSC-85430
- SR-01000945156-2
- DTXSID50220630
- EN300-50353
- NCIOpen2_001128
- CHEMBL2105396
- Q27116027
- SMR002529469
- NSC85430
- Z234897273
- SCHEMBL2109298
- NS00123131
- 4-(benzofuran-2-yl)pyridine
- Pyridine, 4-(2-benzofuranyl)-
- SR-01000945156
- SR-01000945156-1
- 83L91231V7
- 7035-04-3
- CHEBI:34377
- AKOS006228937
- MLS006011530
- Inchi： 1S/C13H9NO/c1-2-4-12-11(3-1)9-13(15-12)10-5-7-14-8-6-10/h1-9H
- InChI Key： LGTULKCVKOMQDR-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C=C1C1C=CN=CC=1

Computed Properties

Exact Mass: 195.068413911g/mol
Monoisotopic Mass: 195.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26Å²

Pyridine,4-(2-benzofuranyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-50353-0.05g	4-(1-benzofuran-2-yl)pyridine	7035-04-3	95%	0.05g	$64.0	2023-06-28
Enamine	EN300-50353-0.1g	4-(1-benzofuran-2-yl)pyridine	7035-04-3	95%	0.1g	$66.0	2023-06-28
Enamine	EN300-50353-0.25g	4-(1-benzofuran-2-yl)pyridine	7035-04-3	95%	0.25g	$92.0	2023-06-28
Enamine	EN300-50353-0.5g	4-(1-benzofuran-2-yl)pyridine	7035-04-3	95%	0.5g	$175.0	2023-06-28
Enamine	EN300-50353-1.0g	4-(1-benzofuran-2-yl)pyridine	7035-04-3	95%	1.0g	$256.0	2023-06-28
Enamine	EN300-50353-2.5g	4-(1-benzofuran-2-yl)pyridine	7035-04-3	95%	2.5g	$503.0	2023-06-28
Enamine	EN300-50353-5.0g	4-(1-benzofuran-2-yl)pyridine	7035-04-3	95%	5.0g	$743.0	2023-06-28
Enamine	EN300-50353-10.0g	4-(1-benzofuran-2-yl)pyridine	7035-04-3	95%	10.0g	$1101.0	2023-06-28
1PlusChem	1P00FG0W-50mg	Pyridarone	7035-04-3	95%	50mg	$111.00	2024-04-21
1PlusChem	1P00FG0W-100mg	Pyridarone	7035-04-3	95%	100mg	$140.00	2024-04-21

Pyridine,4-(2-benzofuranyl)- Related Literature

1. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
2. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

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Additional information on Pyridine,4-(2-benzofuranyl)-

Exploring Pyridine,4-(2-benzofuranyl)- (CAS No. 7035-04-3): Properties, Applications, and Market Insights

Pyridine,4-(2-benzofuranyl)- (CAS No. 7035-04-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This heterocyclic compound combines a pyridine ring with a benzofuran moiety, resulting in unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, material science, and catalysis.

The molecular structure of Pyridine,4-(2-benzofuranyl)- features a nitrogen-containing pyridine ring fused with a benzofuran group. This combination enhances its electronic properties, making it a promising candidate for organic electronics and photovoltaic materials. Recent studies have highlighted its role in developing OLEDs (Organic Light-Emitting Diodes), where its stability and luminescent properties are highly valued. The compound's ability to act as a ligand in coordination chemistry also opens doors for innovative catalytic applications.

In the pharmaceutical sector, Pyridine,4-(2-benzofuranyl)- is being explored for its potential in medicinal chemistry. Its structural motifs are common in bioactive molecules, and researchers are investigating its derivatives for anti-inflammatory and antimicrobial properties. The compound's versatility aligns with the growing demand for small-molecule therapeutics, particularly in targeting neglected diseases and rare conditions.

The synthesis of Pyridine,4-(2-benzofuranyl)- typically involves cross-coupling reactions or cyclization techniques, which are areas of active research. Advances in green chemistry have also influenced its production, with efforts to minimize waste and improve yield. These developments are crucial for scaling up production while adhering to sustainability goals, a key concern for modern chemical industries.

Market trends indicate a rising demand for Pyridine,4-(2-benzofuranyl)-, driven by its applications in high-performance materials and life sciences. The compound's niche applications in agrochemicals and flavor & fragrance industries further broaden its commercial potential. As industries prioritize innovation and efficiency, this compound is poised to play a pivotal role in next-generation technologies.

For researchers and businesses, understanding the regulatory landscape surrounding Pyridine,4-(2-benzofuranyl)- is essential. Compliance with REACH and other global standards ensures safe handling and commercialization. Additionally, staying updated on patent filings and research publications can provide valuable insights into emerging applications and competitive advantages.

In conclusion, Pyridine,4-(2-benzofuranyl)- (CAS No. 7035-04-3) represents a fascinating intersection of chemistry and innovation. Its diverse applications, from electronics to pharmaceuticals, underscore its importance in modern science. As research continues to uncover new possibilities, this compound is likely to remain a focal point for scientists and industry leaders alike.